1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H9BrClF3OS
• Molecular Weight: 361.61 g/mol
• IUPAC Name: 1-[3-(bromomethyl)-5-(trifluoromethylsulfanyl)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C11H9BrClF3OS/c12-6-7-3-8(10(17)1-2-13)5-9(4-7)18-11(14,15)16/h3-5H,1-2,6H2
• InChI Key: VFXYHOGSIMREOD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)CCCl)SC(F)(F)F)CBr

Description

1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one is a halogenated aromatic ketone with a complex substitution pattern. Its structure features a bromomethyl (-CH₂Br) group at the 3-position and a trifluoromethylthio (-SCF₃) group at the 5-position of the phenyl ring, along with a 3-chloropropan-1-one moiety. This combination of electron-withdrawing (e.g., -SCF₃, -Cl) and reactive (e.g., -CH₂Br) groups makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications where selective functionalization is critical .

The trifluoromethylthio group is known to enhance lipophilicity and metabolic resistance, which is advantageous in drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between 1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one and related compounds:

Compound Name	Key Substituents	Molecular Weight	CAS RN	Melting Point	Key Applications
1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one	-CH₂Br, -SCF₃, -Cl, -COCH₂CH₂Cl	~385.6 g/mol	Not provided	Not reported	Pharmaceutical intermediates
2-[3-(Bromomethyl)phenyl]thiophene	-CH₂Br, thiophene ring	253.16 g/mol	85553-44-2	57°C	Organic synthesis, electronics
5-(Bromomethyl)-3-phenylisoxazole	-CH₂Br, isoxazole ring	238.08 g/mol	2039-50-1	82.5–85°C	Agrochemical precursors
1-(azepan-1-yl)-3-chloropropan-1-one	-Cl, azepane ring, -COCH₂CH₂Cl	Not provided	Not provided	Not reported	Peptide mimetics, drug discovery
1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole hydrobromide hydrate	-CH₂Br, triazole ring	318.99 g/mol	1138011-23-0	>280°C (dec.)	Antifungal agents

Structural and Functional Analysis

Substituent Diversity: The target compound uniquely combines a trifluoromethylthio group with bromomethyl and chloropropanone groups. In contrast, compounds like 2-[3-(Bromomethyl)phenyl]thiophene and 5-(Bromomethyl)-3-phenylisoxazole feature heterocyclic rings (thiophene/isoxazole), which enhance π-stacking interactions but lack the electron-withdrawing -SCF₃ group .

Reactivity: The bromomethyl group in all listed compounds enables nucleophilic substitution (e.g., Suzuki coupling, alkylation).

Applications :

• The trifluoromethylthio group in the target compound is prized in medicinal chemistry for its ability to improve pharmacokinetic properties, unlike the triazole or isoxazole derivatives, which are more commonly used in agrochemicals .

Notes and Limitations

Data gaps exist for the target compound’s physical properties, requiring extrapolation from analogs.

The -SCF₃ group’s strong electron-withdrawing nature may complicate further functionalization compared to less substituted bromomethyl derivatives .